Cas no 181284-94-6 (3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester)

• Product Name: 3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester
• CAS No: 181284-94-6
• MF: C₁₂H₁₃NO₂S
• MW: 235.30212187767
• MDL: MFCD11845694
• CID: 1094926
• PubChem ID: 10561741
• Update Time: 2025-04-20

3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-amino-4-methylbenzo[b]thiophene-2-carboxylate
• 3-Amino-4-methyl-benzo[b]thiophene-2-carboxylicacidethylester
• ethyl 3-amino-4-methyl-1-benzothiophene-2-carboxylate
• ethyl 3-amino-4-methyl-benzo[b]thiophene-2-carboxylate
• 3-AMINO-4-METHYL-BENZO[B]THIOPHENE-2-CARBOXYLIC ACID ETHYL ESTER
• MFCD11845694
• AKOS022189531
• SCHEMBL5266519
• KGRKGSZJGFPMFK-UHFFFAOYSA-N
• AS-5536
• ethyl3-amino-4-methylbenzo[b]thiophene-2-carboxylate
• 3-Amino-4-methylbenzo[b]thiophene-2-carboxylic acid ethyl ester
• 3-amino-2-ethoxycarbonyl-4-methylbenzo[b]thiophene
• 181284-94-6
• DB-108801
• CS-0448515
• 3-Amino-4-methyl-benzobthiophene-2-carboxylic Acid Ethyl Ester

• MDL： MFCD11845694
• Inchi： 1S/C12H13NO2S/c1-3-15-12(14)11-10(13)9-7(2)5-4-6-8(9)16-11/h4-6H,3,13H2,1-2H3
• InChI Key： KGRKGSZJGFPMFK-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(C2C(C)=CC=CC1=2)N

Computed Properties

• Exact Mass: 235.06669983g/mol
• Monoisotopic Mass: 235.06669983g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 80.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiophenes 1-benzothiophenes